Cas no 2288709-85-1 (Pyrazine-2-carbaldehyde)

Pyrazine-2-carbaldehyde structure
Pyrazine-2-carbaldehyde structure
Product Name:Pyrazine-2-carbaldehyde
CAS No:2288709-85-1
MF:C5H4N2O
MW:108.09806060791
CID:4740907
PubChem ID:139415839
Update Time:2026-02-25

Pyrazine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • Pyrazine-2-carbaldehyde
    • Pyrazinecarboxaldehyde
    • Pyrazine-2-carboxaldehyde
    • 2-pyrazinecarboxaldehyde
    • 2-PYRAZINECARBALDEHYDE
    • EX42FX5JBS
    • 2-FORMYLPYRAZINE
    • formylpyrazine
    • PncA Inhibitor, 1
    • BDBM92858
    • pyrazine-2-carbaldehyde, AldrichCPR
    • PB19982
    • SY023908
    • AM20070428
    • BB 0257252
    • X7048
    • 780P665
    • A831615
    • 6-(4-Fluorophenyl)-2,3,5,6-tetrahydro
    • MFCD31744459
    • DB-413695
    • 2288709-85-1
    • G18626
    • 5-Bromo-3-methoxypyrazine-2-carbaldehyde
    • 5-bromo-3-methoxy-2-Pyrazinecarboxaldehyde
    • SCHEMBL21274185
    • SY288597
    • Inchi: 1S/C5H4N2O/c8-4-5-3-6-1-2-7-5/h1-4H
    • InChI Key: DXBWJLDFSICTIH-UHFFFAOYSA-N
    • SMILES: O=CC1C=NC=CN=1

Computed Properties

  • Exact Mass: 215.95344g/mol
  • Monoisotopic Mass: 215.95344g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 84.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 42.8

Pyrazine-2-carbaldehyde Pricemore >>

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